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Compound of Interest

Compound Name: Methyl 2,3-dibromopropionate

Cat. No.: B161898

Methyl 2,3-dibromopropionate: A Technical
Guide

CAS Number: 1729-67-5

This technical guide provides a comprehensive overview of Methyl 2,3-dibromopropionate, a
halogenated ester utilized in various organic syntheses. The document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
manufacturing, offering detailed information on its properties, synthesis, and safety
considerations.

Chemical and Physical Properties

Methyl 2,3-dibromopropionate is a clear, colorless to almost colorless liquid.[1] Its key
physical and chemical properties are summarized in the tables below for ease of reference.

Table 1: General and Physical Properties
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Property Value Reference(s)
Molecular Formula CaHeBr20:2 [2]
Molecular Weight 245.90 g/mol
Appearance Clear, colorless liquid [3]
Density 1.944 g/mL at 20 °C
Boiling Point 83-86 °C at 10 mmHg
Refractive Index n20/D 1.514
Water Solubility 2.6 g/Lat20°C [1]
Vapor Pressure 1.3 hPaat 20 °C [2]
Storage Temperature 2-8°C
Table 2: Identifiers and Descriptors
Identifier Value Reference(s)
CAS Number 1729-67-5 [2]
EINECS Number 217-044-3 2]
Beilstein/REAXYS 1750190
PubChem CID 95428 [3]
SMILES COC(=0O)C(CBr)Br [3]
nChi 1S/C4H6Br202/c1-8- -
4(7)3(6)2-5/h3H,2H2,1H3
InChiKey ROXQOUUAPQUMLN- -

UHFFFAOYSA-N

Synthesis of Methyl 2,3-dibromopropionate

The synthesis of alkyl 2,3-dibromopropionates, including the methyl ester, is typically achieved

through the bromination of the corresponding alkyl acrylate.[4] The following is a detailed
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experimental protocol adapted from established methods.

Experimental Protocol: Synthesis

Materials:

Methyl acrylate

Bromine

Chloroform

Ice bath

Stirrer, thermometer, and dropping funnel equipped flask

Procedure:

Place methyl acrylate (0.15 mol) into a flask equipped with a stirrer, thermometer, and
dropping funnel.

e Add chloroform (10 ml) to the flask.
e Immerse the flask in an ice bath to maintain a low temperature.

e Slowly add bromine (0.17 mol) to the reaction mixture through the dropping funnel over a
period of 3-4 hours. It is crucial to maintain the reaction temperature below 40 °C during the
addition.

 After the addition of bromine is complete, remove the chloroform from the reaction mixture.

e The resulting crude product can be purified by vacuum distillation to yield methyl 2,3-
dibromopropionate.[4]

Synthesis Workflow Diagram
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Synthesis of Methyl 2,3-dibromopropionate

Reactants

Methyl Acrylate (0.15 mol) Bromine (0.17 mol) Chloroform (10 ml)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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